molecular formula C30H33NO9 B14430774 Triethyl 4-(3,4-dimethoxy-2-phenylmethoxyphenyl)-5-methylpyridine-2,3,6-tricarboxylate

Triethyl 4-(3,4-dimethoxy-2-phenylmethoxyphenyl)-5-methylpyridine-2,3,6-tricarboxylate

Cat. No.: B14430774
M. Wt: 551.6 g/mol
InChI Key: QNBUZKRJPNPDNM-UHFFFAOYSA-N
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Description

Triethyl 4-(3,4-dimethoxy-2-phenylmethoxyphenyl)-5-methylpyridine-2,3,6-tricarboxylate is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Triethyl 4-(3,4-dimethoxy-2-phenylmethoxyphenyl)-5-methylpyridine-2,3,6-tricarboxylate typically involves multiple steps, including the formation of the pyridine ring and the introduction of the ester and methoxy groups. The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated equipment to control the reaction conditions precisely. The process may include steps such as distillation, crystallization, and chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

Triethyl 4-(3,4-dimethoxy-2-phenylmethoxyphenyl)-5-methylpyridine-2,3,6-tricarboxylate can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

    Reduction: Reduction reactions can modify the functional groups present in the compound.

    Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reaction pathway chosen. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Triethyl 4-(3,4-dimethoxy-2-phenylmethoxyphenyl)-5-methylpyridine-2,3,6-tricarboxylate has several applications in scientific research:

    Chemistry: It is used as a building block for synthesizing more complex molecules.

    Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

    Medicine: Research may explore its potential as a pharmaceutical agent or its role in drug development.

    Industry: The compound can be used in the development of new materials or as a catalyst in various industrial processes.

Mechanism of Action

The mechanism by which Triethyl 4-(3,4-dimethoxy-2-phenylmethoxyphenyl)-5-methylpyridine-2,3,6-tricarboxylate exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to changes in the activity of enzymes, receptors, or other proteins, ultimately affecting cellular processes and functions.

Comparison with Similar Compounds

Similar Compounds

  • 4-(3,4-dimethoxy-2-phenylmethoxyphenyl)-5,6-dimethylpyridine-3-carbonitrile
  • 4-(3,4-dimethoxy-2-phenylmethoxyphenyl)-5-(methoxycarbonylamino)-3-methylpyridine-2-carboxylic acid
  • 2-Chloro-4-(3,4-dimethoxy-2-phenylmethoxyphenyl)-3-ethenyl-5,6-dimethylpyridine

Uniqueness

Triethyl 4-(3,4-dimethoxy-2-phenylmethoxyphenyl)-5-methylpyridine-2,3,6-tricarboxylate is unique due to its specific combination of functional groups and its potential applications across various fields. Its structure allows for diverse chemical reactions and interactions, making it a valuable compound for research and industrial purposes.

Properties

Molecular Formula

C30H33NO9

Molecular Weight

551.6 g/mol

IUPAC Name

triethyl 4-(3,4-dimethoxy-2-phenylmethoxyphenyl)-5-methylpyridine-2,3,6-tricarboxylate

InChI

InChI=1S/C30H33NO9/c1-7-37-28(32)23-22(18(4)24(29(33)38-8-2)31-25(23)30(34)39-9-3)20-15-16-21(35-5)27(36-6)26(20)40-17-19-13-11-10-12-14-19/h10-16H,7-9,17H2,1-6H3

InChI Key

QNBUZKRJPNPDNM-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(N=C(C(=C1C2=C(C(=C(C=C2)OC)OC)OCC3=CC=CC=C3)C)C(=O)OCC)C(=O)OCC

Origin of Product

United States

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